Cas no 1444103-39-2 (1-(1-methoxycyclobutyl)methanamine)

• Product Name: 1-(1-methoxycyclobutyl)methanamine
• CAS No: 1444103-39-2
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD21684656
• CID: 4600213
• PubChem ID: 66072375
• Update Time: 2025-08-05

1-(1-methoxycyclobutyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-methoxycyclobutyl)methanamine
• (1-methoxycyclobutyl)methanamine

• MDL： MFCD21684656
• Inchi： 1S/C6H13NO/c1-8-6(5-7)3-2-4-6/h2-5,7H2,1H3
• InChI Key： OLARWWJMDKDOIC-UHFFFAOYSA-N
• SMILES： C(C1(OC)CCC1)N

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 146.5±13.0 °C at 760 mmHg
• Flash Point: 37.6±13.1 °C
• Vapor Pressure: 4.6±0.3 mmHg at 25°C

1-(1-methoxycyclobutyl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(1-methoxycyclobutyl)methanamine

1-(1-Methoxycyclobutyl)Methanamine: A Comprehensive Overview

1-(1-Methoxycyclobutyl)Methanamine (CAS No. 1444103-39-2) is a unique organic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its cyclobutane ring and methoxy group, has garnered attention due to its versatile reactivity and structural properties. Recent advancements in synthetic chemistry have enabled more efficient methods for its production, making it a valuable tool in modern chemical research.

The structure of 1-(1-methoxycyclobutyl)methanamine consists of a cyclobutane ring substituted with a methoxy group at the 1-position and an amino group at the same position. This configuration imparts unique electronic and steric properties to the molecule, which are critical for its reactivity in various chemical reactions. The cyclobutane ring is known for its inherent strain, which can be harnessed to induce specific reaction pathways, such as ring-opening reactions or cycloadditions.

Recent studies have explored the application of 1-(1-methoxycyclobutyl)methanamine in drug discovery. Its ability to act as a precursor for bioactive molecules has been highlighted in several research papers. For instance, researchers have utilized this compound to synthesize novel inhibitors for enzyme targets associated with neurodegenerative diseases. The methoxy group plays a pivotal role in enhancing the compound's solubility and bioavailability, making it an attractive candidate for medicinal chemistry applications.

In the field of agrochemicals, 1-(1-methoxycyclobutyl)methanamine has shown promise as a building block for herbicides and fungicides. Its reactivity under mild conditions allows for the construction of complex molecular architectures that can target specific agricultural pests. Moreover, its compatibility with green chemistry principles has made it a sustainable choice for large-scale synthesis.

The synthesis of CAS No. 1444103-39-2 involves a multi-step process that typically begins with the preparation of the cyclobutane ring. Recent advancements in catalytic methods have streamlined this process, reducing production costs and improving yield. For example, the use of transition metal catalysts has enabled efficient cyclopropanation reactions, which are critical for forming the strained ring system.

Another area where 1-(1-methoxycyclobutyl)methanamine has demonstrated potential is in materials science. Its ability to participate in polymerization reactions has led to the development of novel polymeric materials with unique mechanical properties. Researchers have reported the synthesis of elastomers incorporating this compound, which exhibit improved flexibility and durability compared to traditional materials.

In conclusion, CAS No. 1444103-39-2, or 1-(1-methoxycyclobutyl)methanamine, is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in contemporary chemical research. As ongoing studies continue to uncover new possibilities for this compound, its role in advancing scientific innovation is expected to grow significantly.